Cas no 890093-89-7 (<br>1-(4-Amino-furazan-3-yl)-5-ethyl-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester)

• Product Name: <br>1-(4-Amino-furazan-3-yl)-5-ethyl-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester
• CAS No: 890093-89-7
• MF: C₉H₁₂N₆O₃
• MW: 252.22998046875
• CID: 3103338
• PubChem ID: 5200427
• Update Time: 2025-05-21

<br>1-(4-Amino-furazan-3-yl)-5-ethyl-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• <br>1-(4-Amino-furazan-3-yl)-5-ethyl-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester
• ethyl 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-ethyltriazole-4-carboxylate
• ethyl 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-ethyl-1H-1,2,3-triazole-4-carboxylate
• CS-0322010
• SCHEMBL18169173
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-ethyl-, ethyl ester
• AKOS003654231
• 890093-89-7
• DJARTFOWJAPNSO-UHFFFAOYSA-N
• STK784784
• DTXSID601137503

• Inchi： 1S/C9H12N6O3/c1-3-5-6(9(16)17-4-2)11-14-15(5)8-7(10)12-18-13-8/h3-4H2,1-2H3,(H2,10,12)
• InChI Key： DJARTFOWJAPNSO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(CC)N(C2C(N)=NON=2)N=N1)=O

Computed Properties

• Exact Mass: 252.09708827Da
• Monoisotopic Mass: 252.09708827Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 122Ų

Additional information on <br>1-(4-Amino-furazan-3-yl)-5-ethyl-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester

Introduction to 1-(4-Amino-furazan-3-yl)-5-ethyl-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester (CAS No. 890093-89-7)

The compound 1-(4-Amino-furazan-3-yl)-5-ethyl-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester, identified by its CAS number 890093-89-7, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural framework of this molecule incorporates several key functional groups, including an amino group, a furazan ring, and a triazole moiety, which contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in exploring the therapeutic potential of triazole derivatives. The triazole ring, in particular, is known for its stability and ability to form hydrogen bonds, making it a valuable component in the design of bioactive molecules. The presence of the 4-Amino-furazan-3-yl substituent further enhances the compound's pharmacological profile by introducing additional sites for interaction with biological targets. This combination of structural features makes 1-(4-Amino-furazan-3-yl)-5-ethyl-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and immune response. Current research indicates that furazan derivatives can exhibit significant anti-inflammatory properties by interacting with various enzymes and receptors involved in the inflammatory cascade. The ethyl ester functionality in the molecule also contributes to its solubility and bioavailability, which are critical factors for pharmaceutical efficacy. These properties make 1-(4-Amino-furazan-3-yl)-5-ethyl-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester an attractive scaffold for developing novel therapeutic agents.

Recent studies have also explored the antimicrobial activity of triazole-containing compounds. The triazole ring is well-known for its ability to inhibit fungal growth by disrupting ergosterol biosynthesis. Additionally, the amino group and furazan moiety can enhance the compound's interaction with bacterial enzymes, leading to potent antibacterial effects. This dual mechanism of action makes 1-(4-Amino-furazan-3-yl)-5-ethyl-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester a versatile molecule with broad-spectrum antimicrobial potential. Such findings are particularly relevant in the context of rising antibiotic resistance rates, where innovative therapeutic strategies are urgently needed.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the furazan ring and triazole moiety necessitates careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for preclinical and clinical studies. The ethyl ester group is typically introduced during later stages of synthesis to improve handling properties and facilitate downstream modifications.

In terms of pharmacokinetic properties, 1-(4-Amino-furazan-3-yl)-5-ethyl-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester exhibits promising characteristics that are favorable for drug development. Initial pharmacokinetic studies suggest good oral bioavailability and moderate metabolic stability, which are essential for achieving therapeutic levels in vivo. Additionally, the compound demonstrates reasonable distribution across various tissues, indicating potential for systemic action. These findings support further investigation into its pharmacological effects and clinical applications.

The potential therapeutic applications of this compound are vast and span multiple disease areas. In oncology research, triazole derivatives have shown promise as inhibitors of kinase enzymes that play a role in cancer cell proliferation. The unique structural features of 1-(4-Amino-furazan-3-yl)-5-ethyl-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester may enable it to interact with these targets effectively while minimizing off-target effects. Similarly, in neurodegenerative diseases such as Alzheimer's and Parkinson's disease, furazan derivatives have been investigated for their potential to modulate neurotransmitter systems.

In conclusion, 1-(4-Amino-furazan-3-yl)-5-ethyl-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester (CAS No. 890093-89-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural composition and demonstrated biological activities make it a valuable candidate for further exploration in drug development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex medical challenges.